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4’-O-Benzyl Oxyphenbutazone-d9 4’-O-Benzyl Oxyphenbutazone-d9
Brand Name: Vulcanchem
CAS No.: 1246820-01-8
VCID: VC0133911
InChI: InChI=1S/C26H26N2O3/c1-2-3-14-24-25(29)27(21-12-8-5-9-13-21)28(26(24)30)22-15-17-23(18-16-22)31-19-20-10-6-4-7-11-20/h4-13,15-18,24H,2-3,14,19H2,1H3/i1D3,2D2,3D2,14D2
SMILES: CCCCC1C(=O)N(N(C1=O)C2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC=CC=C4
Molecular Formula: C26H26N2O3
Molecular Weight: 423.56

4’-O-Benzyl Oxyphenbutazone-d9

CAS No.: 1246820-01-8

Reference Standards

VCID: VC0133911

Molecular Formula: C26H26N2O3

Molecular Weight: 423.56

4’-O-Benzyl Oxyphenbutazone-d9 - 1246820-01-8

CAS No. 1246820-01-8
Product Name 4’-O-Benzyl Oxyphenbutazone-d9
Molecular Formula C26H26N2O3
Molecular Weight 423.56
IUPAC Name 4-(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl)-1-phenyl-2-(4-phenylmethoxyphenyl)pyrazolidine-3,5-dione
Standard InChI InChI=1S/C26H26N2O3/c1-2-3-14-24-25(29)27(21-12-8-5-9-13-21)28(26(24)30)22-15-17-23(18-16-22)31-19-20-10-6-4-7-11-20/h4-13,15-18,24H,2-3,14,19H2,1H3/i1D3,2D2,3D2,14D2
Standard InChIKey VQAREFIHUMMGEN-ABVHXWLASA-N
SMILES CCCCC1C(=O)N(N(C1=O)C2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC=CC=C4
Synonyms 4-Butyl-2-phenyl-1-[4-(phenylmethoxy)phenyl]-3,5-pyrazolidinedione-d9; 1-[p-(Benzyloxy)phenyl]-4-butyl-2-phenyl-3,5-pyrazolidinedione-d9;
PubChem Compound 71313902
Last Modified Nov 11 2021
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